Cas no 946322-07-2 (N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946322-07-2
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 6616447
• PubChem ID: 16885579
• Update Time: 2025-10-29

N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• AKOS024488975
• 946322-07-2
• N-(2,5-dimethylphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• VU0628866-1
• F5013-1187
• N-(2,5-dimethylphenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

• Inchi： 1S/C24H27N3O3/c1-4-30-20-11-9-19(10-12-20)21-13-14-24(29)27(26-21)15-5-6-23(28)25-22-16-17(2)7-8-18(22)3/h7-14,16H,4-6,15H2,1-3H3,(H,25,28)
• InChI Key： LBRAFKJQOQARHT-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)NC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 405.20524173g/mol
• Monoisotopic Mass: 405.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Additional information on N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Professional Introduction to N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946322-07-2)

N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 946322-07-2, represents a unique structural motif that has been explored for its potential biological activities and mechanistic insights. The molecular framework of this amide derivative incorporates several key pharmacophoric elements, including aromatic rings and heterocyclic functionalities, which are known to contribute to its interactions with biological targets.

The< strong>N-(2,5-dimethylphenyl) moiety in the compound's structure is particularly noteworthy, as it introduces steric and electronic properties that can influence the compound's solubility, metabolic stability, and binding affinity. The presence of a< strong>4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin core suggests a connection to the pyridazine class of heterocycles, which are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. This particular scaffold has been the subject of extensive research in recent years, with studies focusing on its potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from< strong>dihydropyridazine derivatives. These compounds have demonstrated promise in preclinical studies as modulators of enzyme activity and receptor binding. The< strong>N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin amide structure exemplifies this trend by combining a pyridazine core with an amide functional group, which is known to enhance bioavailability and target specificity. The ethoxy substituent at the 4-position further contributes to the compound's chemical diversity, allowing for fine-tuning of its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the dihydropyridazine ring system, followed by functionalization at the 3-position with the< strong>4-(4-ethoxyphenyl) group. The introduction of the amide functionality at the 1-position is typically achieved through amidation reactions, which can be performed under various conditions depending on the reactivity of the starting materials.

The pharmacological evaluation of N-(2,5-dimethylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,
6-dihydropyridazin
1
-ylbutanamide has revealed intriguing properties that warrant further investigation. In vitro studies have suggested that this compound exhibits moderate inhibitory activity against certain enzymes and receptors relevant to human health. For instance, preliminary data indicate that it may interfere with the activity of enzymes involved in inflammation and pain signaling pathways. Additionally, its interaction with specific receptors has been explored as a potential therapeutic strategy for neurological disorders.

The structural features of this compound make it an attractive candidate for further development as a lead molecule in drug discovery programs. The aromatic rings and heterocyclic system provide multiple sites for interaction with biological targets, while the amide group enhances metabolic stability. These characteristics are critical for ensuring that the compound remains active within biological systems and does not undergo rapid degradation or excretion.

In conclusion, N-(2
5
dimethylphenyl)
4
3(
4-ethoxyphenyl)
6-oxo
1,
6
dihydro
pyridazin

1

ylbutanamide (CAS No.

946322

07

2) represents a promising area of research in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity make it a valuable compound for further investigation into potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties,